Cas no 1249929-29-0 (ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate)

• Product Name: ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate
• CAS No: 1249929-29-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6042481
• PubChem ID: 61919147
• Update Time: 2025-10-24

ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate
• Histidine, N-cyclopropyl-, ethyl ester
• EN300-1140277
• AKOS011193064
• CS-0347937
• 1249929-29-0

• Inchi： 1S/C11H17N3O2/c1-2-16-11(15)10(14-8-3-4-8)5-9-6-12-7-13-9/h6-8,10,14H,2-5H2,1H3,(H,12,13)/t10-/m0/s1
• InChI Key： RECFLKLRDOFHJL-JTQLQIEISA-N
• SMILES： C(OCC)(=O)[C@H](CC1N=CNC=1)NC1CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 408.9±40.0 °C(Predicted)
• pka: 6.81±0.12(Predicted)

Additional information on ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate

Introduction to Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate (CAS No. 1249929-29-0)

Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate, identified by its CAS number 1249929-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in drug discovery and therapeutic development.

The molecular structure of Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate features a unique combination of functional groups, including an cyclopropylamino side chain and an imidazole ring. The cyclopropylamino group is known for its ability to enhance the binding affinity of molecules to biological targets, while the imidazole moiety is a common pharmacophore found in numerous bioactive compounds. This structural configuration suggests that Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate may possess promising pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both cyclopropyl and imidazole functionalities. These structural elements have been shown to contribute to the efficacy and selectivity of various therapeutic agents. For instance, studies have demonstrated that cyclopropylamino derivatives can act as potent inhibitors of enzymes involved in inflammatory pathways, while imidazole-based compounds have been explored for their antimicrobial and antiviral activities. Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate represents a promising candidate in this context, as it combines these two pharmacologically relevant moieties into a single molecule.

The synthesis of Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the cyclopropylamine derivative, followed by coupling with an appropriate imidazole precursor. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently. The final product is then purified through techniques like column chromatography or recrystallization to obtain the desired compound in its purest form.

The chemical properties of Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its electronic and steric properties. Additionally, computational studies have been conducted to predict the molecular interactions and binding affinities of Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate with potential biological targets.

In the realm of medicinal chemistry, Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate has been investigated for its potential therapeutic applications. Preclinical studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors implicated in human diseases. For example, it has demonstrated efficacy in reducing inflammation by modulating the activity of cyclooxygenase (COX) enzymes. Furthermore, its ability to interact with specific protein targets suggests that it may have applications in treating neurological disorders and infectious diseases.

The pharmacokinetic profile of Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate is another critical aspect that has been examined. Studies indicate that this compound exhibits good oral bioavailability and favorable metabolic stability, making it a suitable candidate for further development into a drug candidate. Additionally, its solubility profile has been optimized through structural modifications to enhance its pharmacokinetic properties.

The future directions for research on Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate include exploring its mechanism of action in detail and conducting more extensive preclinical studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring this compound closer to therapeutic use. Furthermore, advances in computational chemistry and artificial intelligence are expected to accelerate the discovery and optimization of novel derivatives based on this scaffold.

In conclusion, Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yl)propanoate (CAS No. 1249929-29-0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of cyclopropylamino and imidazole functionalities makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 2-(cyclopropylamino)-3-(1H-imidazol-1-yy propanoate are poised to play a crucial role in developing novel therapeutics for various human diseases.